2-amino-7-methyl-5-oxo-4-phenyl-6-(2-phenylethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-7-methyl-5-oxo-4-phenyl-6-(2-phenylethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C24H21N3O2/c1-16-14-20-22(24(28)27(16)13-12-17-8-4-2-5-9-17)21(18-10-6-3-7-11-18)19(15-25)23(26)29-20/h2-11,14,21H,12-13,26H2,1H3
• InChI Key: RTSCUGALQTUXSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CC=C3)C(=O)N1CCC4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

The compound “2-amino-7-methyl-5-oxo-4-phenyl-6-(2-phenylethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 2-amino-5-oxo-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile and various analogues have been synthesized starting from various arylidenemalononitrile and 3-amino-2-cyclohexen-1-one in 1-propanol as solvent at reflux temperature in the absence of any added catalyst.

Scientific Research Applications

Synthesis and Structural Analysis

Research focuses on the synthesis of new compounds and their detailed structural analysis. For instance, studies have developed methods for creating pyridine and fused pyridine derivatives through various chemical reactions. These processes involve the transformation of specific precursors into complex molecules, which are then analyzed using techniques like X-ray crystallography to determine their precise structures (Ganapathy et al., 2015).

Optical and Electronic Properties

Further investigations have been conducted into the optical and electronic properties of pyrazolo and pyridine derivatives. These studies explore how the molecules interact with light and electricity, which is crucial for applications in materials science and electronics. For example, the optical functions of certain pyridine derivatives have been calculated, revealing potential for their use in photovoltaic devices and photosensors (Zedan et al., 2020).

Heterocyclic Synthesis

The utility of enaminonitriles in heterocyclic synthesis is another area of focus. This research involves creating pyrazole, pyridine, and pyrimidine derivatives with potential biological activities. Such studies contribute to the development of new medicinal and agricultural chemicals (Fadda et al., 2012).

Corrosion Inhibition

Some derivatives have been studied for their corrosion inhibition properties, suggesting applications in protecting metals against corrosion. This research is vital for industries dealing with metal preservation and maintenance (Hameed et al., 2020).

Spectroscopic and Theoretical Investigations

There are also comprehensive spectroscopic and theoretical investigations on the structure and vibrational spectra of pyrazolo pyridine derivatives. These studies provide insight into the fundamental properties of these compounds, which can influence their practical applications in various fields (Bahgat et al., 2009).

Future Directions

The future research directions could involve studying the biological activity of this compound and its potential use in medical applications. Further studies could also focus on the synthesis of new analogues and investigation of their properties.